BENG“E Safety Operating Guide

Check Availability & Pricing

Proper Disposal of iCRT-5: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: ICRT-5
Cat. No.: B15544077
Get Quote
\ J

Researchers and scientists utilizing iCRT-5, a cell-permeable -catenin-responsive
transcription (CRT) inhibitor, must adhere to strict disposal procedures to ensure laboratory
safety and environmental compliance. This guide provides essential, step-by-step instructions
for the proper disposal of iCRT-5 in both its solid form and when dissolved in solvents such as
DMSO.

Key Chemical and Physical Properties of iCRT-5

A summary of the key quantitative data for iCRT-5 is presented below. This information is
critical for understanding the compound's characteristics and handling requirements.
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Property Value

Molecular Formula C16H17NOsS:2
Molecular Weight 367.44 g/mol
Appearance Solid

Purity >98%

Solubility Soluble in DMSO

) -20°C for up to 12 months, under desiccating
Storage (Solid) conditions.[1]

-80°C for up to 6 months; -20°C forup to 1

Storage (in DMSO) thi2]
month.

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, it is imperative to be outfitted with the appropriate
personal protective equipment (PPE) to minimize exposure risk. Essential PPE for handling
iICRT-5 and its waste includes:

o Safety Glasses or Goggles: To protect the eyes from splashes.[3][4][5][6]

o Chemical-Resistant Gloves: Nitrile or butyl gloves are recommended.[3][4] Note that DMSO
can readily penetrate some types of gloves; therefore, selecting gloves specifically resistant
to DMSO is crucial when handling solutions.

o Laboratory Coat: To protect skin and clothing from contamination.[3][7]

Step-by-Step Disposal Procedures

The disposal of iCRT-5 must be managed as hazardous chemical waste, in accordance with
institutional, local, and national regulations.[1][8][9] Under no circumstances should iCRT-5 or
its solutions be disposed of down the drain or in regular trash.[1][10]

Disposal of Solid iCRT-5 Waste
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Waste Collection: Collect any unused, expired, or contaminated solid iCRT-5in a
designated, sealable, and clearly labeled hazardous waste container.[10] The container must
be compatible with the chemical.

Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical
name ("ICRT-5"), the quantity of the waste, the date of generation, and the principal
investigator's name and contact information.[1][11] Do not use abbreviations or chemical
formulas on the label.[1]

Storage: Store the sealed waste container in a designated satellite accumulation area.[12]
[13] This area should be secure and away from incompatible materials.

Disposal Request: Once the container is full or ready for disposal, submit a hazardous waste
pickup request to your institution's Environmental Health & Safety (EH&S) department.[9]

Disposal of iCRT-5 in DMSO Solution

Waste Segregation: Solutions of iCRT-5 in DMSO should be collected in a separate liquid
waste container designated for non-halogenated organic solvents.[2][14] Do not mix with
incompatible waste streams such as acids or bases.[2][9]

Container Selection: Use a sealable, chemical-resistant container, preferably plastic, to
collect the liquid waste.[1] Ensure the container is in good condition and has a secure, leak-
proof cap.[8][13]

Labeling: Clearly label the liquid waste container with "Hazardous Waste," and list all
chemical constituents by their full name and approximate percentage (e.g., "iICRT-5 (<1%) in
Dimethyl Sulfoxide (DMSO) (>99%)").[1][11] Include the date and responsible personnel's
information.

Storage: Keep the liquid waste container tightly sealed when not in use and store it in a
secondary containment bin within a designated satellite accumulation area.[8][13]

Arrange for Pickup: Contact your institution's EH&S department to arrange for the collection
and disposal of the hazardous liquid waste.

Experimental Workflow for Handling and Disposal
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The following diagram illustrates the general workflow from receiving and handling iCRT-5 to its
final disposal.
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Caption: Workflow for iCRT-5 from receipt to disposal.
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By adhering to these procedures, researchers can ensure the safe handling and proper
disposal of iCRT-5, thereby protecting themselves, their colleagues, and the environment.
Always consult your institution's specific chemical hygiene plan and waste disposal guidelines
for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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